Cas no 51698-54-5 (a,a-diisopropylhomoveratronitrile)

• Product Name: a,a-diisopropylhomoveratronitrile
• CAS No: 51698-54-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 935711
• PubChem ID: 21678769
• Update Time: 2025-04-19

a,a-diisopropylhomoveratronitrile Chemical and Physical Properties

Names and Identifiers

• a,a-diisopropylhomoveratronitrile
• α,α-DIISOPROPYLHOMOVERATRONITRILE
• Diisopropylhomoveratrylcyanide
• 51698-54-5
• 2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYL-3-METHYLBUTANENITRILE
• 2-(3,4-dimethoxyphenyl)-3-methyl-2-propan-2-ylbutanenitrile

• Inchi： 1S/C16H23NO2/c1-11(2)16(10-17,12(3)4)13-7-8-14(18-5)15(9-13)19-6/h7-9,11-12H,1-6H3
• InChI Key： VWPDXOUCSSNGRV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C#N)(C(C)C)C(C)C)OC

Computed Properties

• Exact Mass: 261.17300
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 362.1±37.0 ºC (760 Torr),
• Flash Point: 115.8±19.7 ºC,
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 42.25000
• LogP: 3.77718